molecular formula C20H26N2O B8672343 1-butyl-4-(4-phenylpiperidin-1-yl)pyridin-2(1H)-one

1-butyl-4-(4-phenylpiperidin-1-yl)pyridin-2(1H)-one

Cat. No.: B8672343
M. Wt: 310.4 g/mol
InChI Key: LHAVMEGKQRKJKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-butyl-4-(4-phenylpiperidin-1-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C20H26N2O and its molecular weight is 310.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H26N2O

Molecular Weight

310.4 g/mol

IUPAC Name

1-butyl-4-(4-phenylpiperidin-1-yl)pyridin-2-one

InChI

InChI=1S/C20H26N2O/c1-2-3-12-22-15-11-19(16-20(22)23)21-13-9-18(10-14-21)17-7-5-4-6-8-17/h4-8,11,15-16,18H,2-3,9-10,12-14H2,1H3

InChI Key

LHAVMEGKQRKJKN-UHFFFAOYSA-N

Canonical SMILES

CCCCN1C=CC(=CC1=O)N2CCC(CC2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Phenylpiperidine (0.45 g, 2.78 mmol), palladium(II) acetate (0.016 g, 0.069 mmol), sodium tert-butoxide (0.34 g, 3.5 mmol) and BINAP (0.065 g, 0.104 mmol) were added to a solution of intermediate D6 (0.32 g, 1.39 mmol) in toluene (5 ml). The reaction mixture was heated at 100° C. for 16 hours in a sealed tube, after which it was cooled to room temperature and then diluted with water (5 ml) and extracted with EtOAc (3×5 ml). The combined organic fractions were dried (Na2SO4) and the solvent evaporated in vacuo. The crude product was purified by column chromatography (silica gel; 0-4% methanol/DCM as eluent). The desired fractions were collected and evaporated in vacuo to yield intermediate D19 (0.38 g, 89%).
Quantity
0.45 g
Type
reactant
Reaction Step One
Quantity
0.34 g
Type
reactant
Reaction Step One
Name
Quantity
0.065 g
Type
reactant
Reaction Step One
Quantity
0.32 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.016 g
Type
catalyst
Reaction Step One

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